Cas no 2092720-64-2 (6-(4-Iodophenyl)pyrimidin-4-ol)

• Product Name: 6-(4-Iodophenyl)pyrimidin-4-ol
• CAS No: 2092720-64-2
• MF: C₁₀H₇IN₂O
• MW: 298.079854249954
• CID: 5721558
• PubChem ID: 137027690
• Update Time: 2025-06-11

6-(4-Iodophenyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2092720-64-2
• F1967-3792
• AKOS026714527
• 6-(4-iodophenyl)pyrimidin-4-ol
• starbld0022387
• 4(3H)-Pyrimidinone, 6-(4-iodophenyl)-
• 6-(4-Iodophenyl)pyrimidin-4-ol

• Inchi： 1S/C10H7IN2O/c11-8-3-1-7(2-4-8)9-5-10(14)13-6-12-9/h1-6H,(H,12,13,14)
• InChI Key： AKHZFUYILKFKDQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=CC(NC=N1)=O

Computed Properties

• Exact Mass: 297.96031g/mol
• Monoisotopic Mass: 297.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 385.5±52.0 °C(Predicted)
• pka: 8.26±0.40(Predicted)

Additional information on 6-(4-Iodophenyl)pyrimidin-4-ol

Introduction to 6-(4-Iodophenyl)pyrimidin-4-ol (CAS No. 2092720-64-2)

6-(4-Iodophenyl)pyrimidin-4-ol, with the chemical identifier CAS No. 2092720-64-2, is a significant compound in the realm of pharmaceutical and medicinal chemistry. This heterocyclic aromatic molecule has garnered considerable attention due to its structural versatility and potential biological activities. The presence of both an iodine substituent on the phenyl ring and a hydroxyl group on the pyrimidine ring imparts unique reactivity, making it a valuable scaffold for drug discovery and molecular pharmacology research.

The compound's structure, featuring a pyrimidin-4-ol core, is reminiscent of many biologically active molecules that have been investigated for their therapeutic properties. Pyrimidine derivatives are well-documented in medicinal chemistry for their role in various pharmacological targets, including enzymes and receptors. The introduction of an iodine atom at the 4-position of the phenyl ring enhances its utility as a synthetic intermediate, particularly in cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely employed in constructing complex organic molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 6-(4-Iodophenyl)pyrimidin-4-ol has emerged as a promising candidate in this context. Its dual functionality—combining the bioisosteric properties of the pyrimidine ring with the electrophilic nature of the iodine substituent—makes it an attractive building block for designing small-molecule inhibitors and probes.

One of the most compelling aspects of 6-(4-Iodophenyl)pyrimidin-4-ol is its potential application in modulating enzyme activity. For instance, pyrimidine-based compounds have been explored as inhibitors of kinases, which are critical targets in cancer therapy. The iodine atom can serve as a handle for further functionalization, allowing chemists to tailor the molecule's properties to specific biological interactions. This flexibility has led to its incorporation in several high-throughput screening campaigns aimed at identifying novel drug candidates.

The hydroxyl group on the pyrimidine ring also contributes to the compound's reactivity, enabling various derivatization strategies such as etherification or esterification. These modifications can enhance solubility, improve pharmacokinetic profiles, or introduce additional binding motifs that enhance target specificity. Such adaptability underscores the compound's significance as a pharmacophore in medicinal chemistry.

Recent studies have highlighted the utility of 6-(4-Iodophenyl)pyrimidin-4-ol in developing inhibitors of protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that disrupt these interactions, researchers aim to develop treatments that address underlying pathophysiological mechanisms. The structural features of 6-(4-Iodophenyl)pyrimidin-4-ol, including its iodine-labile site and hydroxyl moiety, make it an ideal candidate for generating libraries of PPI modulators.

In addition to its role as a synthetic intermediate, 6-(4-Iodophenyl)pyrimidin-4-ol has been investigated for its potential applications in materials science. Its ability to participate in cross-coupling reactions allows for the construction of more complex organic frameworks, which can be exploited in developing advanced materials with tailored properties. For example, conjugated polymers incorporating this scaffold may exhibit enhanced electronic characteristics suitable for optoelectronic devices.

The growing interest in 6-(4-Iodophenyl)pyrimidin-4-ol is also driven by its role as a key intermediate in synthesizing biologically active natural products analogs. By leveraging its structural motifs, chemists can generate derivatives that mimic known bioactive compounds while introducing improvements such as enhanced potency or selectivity. This approach has been successful in several drug discovery programs aimed at overcoming resistance or reducing toxicity associated with existing therapies.

The compound's synthesis presents an interesting challenge due to the need to maintain regioselectivity during functionalization. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. These advancements underscore the growing sophistication of synthetic organic chemistry and its impact on drug development.

Looking ahead, the future prospects for 6-(4-Iodophenyl)pyrimidin-4-ol appear promising. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to play an increasingly important role in medicinal chemistry. Its versatility as a scaffold for drug discovery, coupled with its synthetic accessibility, positions it as a cornerstone molecule for future generations of therapeutics.